5-(3,5-Difluoro-phenoxy)-2-nitro-benzonitrile

• Molecular Formula: C13H6F2N2O3
• Molecular Weight: 276.19 g/mol
• IUPAC Name: 5-(3,5-difluorophenoxy)-2-nitrobenzonitrile
• InChI: InChI=1S/C13H6F2N2O3/c14-9-4-10(15)6-12(5-9)20-11-1-2-13(17(18)19)8(3-11)7-16/h1-6H
• InChI Key: BWWGMLFKGHWATO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=CC(=CC(=C2)F)F)C#N)[N+](=O)[O-]

Description

5-(3,5-Difluoro-phenoxy)-2-nitro-benzonitrile is a useful research compound. Its molecular formula is C13H6F2N2O3 and its molecular weight is 276.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Fluoro-2-nitro-benzonitrile (5 g, 30.1 mmol) in dry DMF (60 mL) was treated first with cesium carbonate (11.7 g, 36.12 mmol) followed by 3,5-difluoro-phenol. The reaction was stirred at room temperature for 1 hour and then poured into iced water (600 mL). After stirring for 2 hours, a pale yellow solid was filtered with suction, washed with water furnishing, after drying at 50° C. under vacuum, 7.73 g of title compound in 93% yield.